(3S)-3-Amino-3-(2-chloro-3-fluorophenyl)propanenitrile

• Molecular Formula: C9H8ClFN2
• Molecular Weight: 198.62 g/mol
• IUPAC Name: (3S)-3-amino-3-(2-chloro-3-fluorophenyl)propanenitrile
• InChI: InChI=1S/C9H8ClFN2/c10-9-6(8(13)4-5-12)2-1-3-7(9)11/h1-3,8H,4,13H2/t8-/m0/s1
• InChI Key: QSOBYVGJURRKSC-QMMMGPOBSA-N
• Isomeric SMILES: C1=CC(=C(C(=C1)F)Cl)[C@H](CC#N)N
• Canonical SMILES: C1=CC(=C(C(=C1)F)Cl)C(CC#N)N

Description

(3S)-3-Amino-3-(2-chloro-3-fluorophenyl)propanenitrile is a chiral nitrile derivative featuring a phenyl ring substituted with chlorine (Cl) at position 2 and fluorine (F) at position 3.

Comparison with Similar Compounds

Structural and Substituent Analysis

The substituent positions and electronic properties of the aryl group significantly impact molecular behavior. Key analogs include:

Table 1: Structural Comparison of (3S)-3-Amino-3-(2-chloro-3-fluorophenyl)propanenitrile and Analogs

Compound Name	Substituents on Phenyl Ring	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	2-Cl, 3-F	C₉H₈ClFₙ₂*	~198.6 (estimated)	Chiral center (S), electron-withdrawing substituents enhance polarity
(3S)-3-Amino-3-(4-chloro-2-fluorophenyl)propanenitrile	4-Cl, 2-F	C₉H₈ClFₙ₂	198.62	Positional isomer; altered electronic distribution due to substituent positions
(3S)-3-Amino-3-[3-fluoro-4-(trifluoromethyl)phenyl]propanenitrile	3-F, 4-CF₃	C₁₀H₈F₄N₂	244.18	Trifluoromethyl group increases lipophilicity and steric bulk
(3S)-3-Amino-3-(5-bromo-2-chlorophenyl)propanenitrile	5-Br, 2-Cl	C₉H₈BrClN₂	283.54	Bromine introduces higher polarizability and potential toxicity concerns

*Note: Exact molecular weight of the target compound is inferred from analogs in .

Physicochemical Properties

• Polarity and Solubility: The 2-Cl,3-F substituents in the target compound create a dipole moment stronger than its 4-Cl,2-F isomer , likely reducing solubility in nonpolar solvents. The trifluoromethyl analog exhibits even lower solubility due to increased hydrophobicity.
• Thermal Stability : Chlorine and fluorine substituents generally enhance thermal stability, but bromine in may lower decomposition temperatures due to weaker C-Br bonds.